4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile

• IUPAC Name: 4-bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile
• InChI: InChI=1S/C7H5BrF3N3/c1-2-14-4(3-12)5(8)6(13-14)7(9,10)11/h2H2,1H3
• InChI Key: VEFVVZSFSOCAHF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C(F)(F)F)Br)C#N
• Molecular Formula: C7H5BrF3N3
• Molecular Weight: 268.03 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as 4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile, involves various strategies. One approach is the multicomponent reaction of vinyl azide, aldehyde, and tosylhydrazine, which affords 3,4,5-trisubstituted 1H-pyrazoles regioselectively in good yields in the presence of a base. Another method involves the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3 + 2] cycloaddition to terminal alkynes.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile is characterized by a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity. The empirical formula is C3H3BrN2, and the molecular weight is 146.97.

Chemical Reactions Analysis

Pyrazole derivatives, including 4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile, can undergo various chemical reactions. For instance, they can participate in a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates to produce functionalized pyrazoles. They can also undergo a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones to yield a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile is a solid substance with a boiling point of 250-260 °C and a melting point of 93-96 °C.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of pyrazole derivatives, including 4-bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile. For instance:
  • .

Synthetic Intermediates

• 4-Bromopyrazole serves as a valuable starting material for the synthesis of other compounds. For example:
  • .

Solid Hexacoordinate Complexes

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Neurotoxicity Research

• A newly synthesized pyrazoline derivative containing the 4-bromophenyl group was investigated for its neurotoxic potential. .

Pharmacophore Exploration

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Mechanism of Action

The mechanism of action of pyrazole derivatives is thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyrazole moiety.

Future Directions

The future directions of research on 4-Bromo-2-ethyl-5-(trifluoromethyl)pyrazole-3-carbonitrile and other pyrazole derivatives are promising. Given their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry, it is expected that many novel applications will be discovered in the future.